Cas no 2137814-03-8 (N-ethyl-2,3-dimethoxybenzene-1-sulfonamide)

• Product Name: N-ethyl-2,3-dimethoxybenzene-1-sulfonamide
• CAS No: 2137814-03-8
• MF: C₁₀H₁₅NO₄S
• MW: 245.2954018116
• CID: 5608654
• PubChem ID: 165486459
• Update Time: 2025-05-19

N-ethyl-2,3-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2,3-dimethoxybenzene-1-sulfonamide
• EN300-843152
• 2137814-03-8

• Inchi： 1S/C10H15NO4S/c1-4-11-16(12,13)9-7-5-6-8(14-2)10(9)15-3/h5-7,11H,4H2,1-3H3
• InChI Key： MJLBEKNPTQHRKT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1OC)OC)(NCC)(=O)=O

Computed Properties

• Exact Mass: 245.07217913g/mol
• Monoisotopic Mass: 245.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73Ų

Additional information on N-ethyl-2,3-dimethoxybenzene-1-sulfonamide

N-Ethyl-2,3-Dimethoxybenzene-1-Sulfonamide: A Comprehensive Overview

N-Ethyl-2,3-Dimethoxybenzene-1-Sulfonamide, also known by its CAS number 2137814-03-8, is a chemical compound that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is a derivative of sulfonamides, a class of compounds known for their versatile applications in drug development and industrial processes. The molecule's structure, featuring an ethyl group attached to a sulfonamide moiety and two methoxy groups on the benzene ring, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of N-Ethyl-2,3-Dimethoxybenzene-1-Sulfonamide in the development of novel therapeutic agents. Researchers have explored its role as a modulator of various biological pathways, particularly in the context of inflammation and neurodegenerative diseases. The compound's ability to interact with specific enzymes and receptors makes it a promising candidate for drug design. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this sulfonamide derivative exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes.

In addition to its pharmacological applications, N-Ethyl-2,3-Dimethoxybenzene-1-Sulfonamide has been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials. A 2022 study in the Nano Letters journal reported that this compound can serve as a building block for constructing self-assembled monolayers with tailored surface properties, which could be useful in sensor technology and nanotechnology applications.

The synthesis of N-Ethyl-2,3-Dimethoxybenzene-1-Sulfonamide typically involves multi-step organic reactions. One common approach involves the sulfonation of 2,3-dimethoxybenzene followed by nucleophilic substitution with an ethylamine derivative. This method ensures high yield and purity, making it suitable for large-scale production. Researchers have also explored alternative routes to optimize the synthesis process, such as using microwave-assisted reactions or catalytic systems to enhance reaction efficiency.

From an environmental perspective, understanding the fate and toxicity of N-Ethyl-2,3-Dimethoxybenzene-1-Sulfonamide is crucial for its safe handling and application. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be metabolized by microorganisms in wastewater treatment systems. However, further research is needed to assess its long-term ecological impact and potential risks to aquatic life.

In conclusion, N-Ethyl-2,3-Dimethoxybenzene-1-Sulfonamide (CAS No. 2137814-03-8) is a versatile compound with promising applications across multiple disciplines. Its role in drug discovery, materials science, and environmental chemistry underscores its importance as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific innovation.